Cas no 351009-32-0 (2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid)

• Product Name: 2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid
• CAS No: 351009-32-0
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• CID: 2847836
• Update Time: 2023-08-09

2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid
• 4-(6-Phenyl-1,3,5-hexanetriene-1-yl)phenylacetic acid

• Inchi： 1S/C20H18O2/c21-20(22)16-19-14-12-18(13-15-19)11-5-2-1-4-8-17-9-6-3-7-10-17/h1-15H,16H2,(H,21,22)/b2-1+,8-4+,11-5+
• InChI Key： LOMWYEZODYXEIS-HOXLXQKJSA-N
• SMILES： OC(CC1C=CC(/C=C/C=C/C=C/C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• XLogP3: 5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 200-201 °C
• Solubility: DMF: soluble

2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：